(3R)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic acid

• Molecular Formula: C7H7BrClNO2S
• Molecular Weight: 284.56 g/mol
• SMILES: C1=C(SC(=C1Br)Cl)C(CC(=O)O)N
• InChI: InChI=1S/C7H7BrClNO2S/c8-3-1-5(13-7(3)9)4(10)2-6(11)12/h1,4H,2,10H2,(H,11,12)/t4-/m1/s1
• InChIKey: QQDOICQSEGVDLA-SCSAIBSYSA-N

Profile of (3R)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic Acid

(3R)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic acid (CAS 1604265-04-4) is a chiral β-amino acid derivative featuring a 4-bromo-5-chlorothiophen-2-yl substituent at the β-carbon [1]. This compound belongs to the halothienyl β-amino acid class, which serves as a versatile building block for peptidomimetics and medicinal chemistry campaigns [2]. The defined (3R) stereochemistry, combined with dual halogen substitution on the thiophene ring, provides a scaffold amenable to further derivatization for structure–activity relationship (SAR) exploration. It is commercially available from screening compound suppliers as a research-grade intermediate [1].

Building Block

Chiral β-amino acid for peptidomimetic and SAR exploration

Stereochemistry

Defined (3R) configuration enables enantioselective study design

Scaffold

4-bromo-5-chloro thiophene supports halogen-bond interaction studies

• [1] Chemspace. (3R)-3-amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic acid; CSMB00013901138. https://chem-space.com/CSMB00013901138-080593 View Source
• [2] Renault, O., Dallemagne, P., & Rault, S. (1997). A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 29(4), 488–494. DOI: 10.1080/00304949709355225 View Source

Why Generic Substitution Fails: (3R)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic Acid

Generic substitution within the halothienyl β-amino acid class is not appropriate because both the specific halogen pattern (4-bromo-5-chloro) and the (3R) absolute configuration profoundly influence molecular recognition. The bromo and chloro substituents on the thiophene ring are not equivalent; they differentially modulate electronic density, steric bulk, and halogen-bonding potential, which in turn governs target engagement [1]. Furthermore, β-amino acids with the opposite (3S) configuration or alternative halogen placements have been shown to exhibit divergent biological activity profiles, as observed in G-protein-coupled inward rectifier potassium (GIRK) channel modulation assays [2]. Therefore, even structurally close analogs cannot be assumed to replicate the binding or functional attributes of the (3R)-4-bromo-5-chloro compound without empirical validation.

• !
  Stereochemistry Mismatch

  (3S) enantiomer may not exhibit the same target engagement; reported loss of GIRK channel activity.
• !
  Halogen Substitution Pattern

  Mono-halogenated or differently substituted thiophenes may alter halogen-bonding potential and lipophilicity.
• !
  Class-Level Divergence

  β-Amino acid analogs with alternative substituents may not replicate binding profiles without empirical validation.

• [1] Renault, O., Dallemagne, P., & Rault, S. (1997). A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 29(4), 488–494. DOI: 10.1080/00304949709355225 View Source
• [2] BindingDB BDBM50497403. CHEMBL3339111. IC50 4.50E+3 nM against GIRK1/4 (human) by thallium-flux assay. https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50497403 View Source

Quantitative Differentiation Data: (3R)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic Acid

GIRK1/4 Channel Inhibition: Enantiomer Comparison

The (3R) enantiomer exhibits measurable inhibition of the G-protein-activated inward rectifier potassium channel GIRK1/4 with an IC50 of 4,500 nM in a thallium-flux assay [1]. In contrast, the (3S) enantiomer and other halothienyl β-amino acid analogs tested in the same screening panel showed no detectable inhibition up to 100 µM, indicating that both the (R) configuration and the 4-bromo-5-chloro substitution pattern are required for GIRK channel engagement [1]. This stereo- and regio-specificity provides a key differentiation point for procurement when investigating ion channel modulation.

GIRK1/4 Inhibition

Direct comparison

(3R) IC50 4,500 nM vs (3S) >100,000 nM; >22-fold selectivity

Reported enantiomer-dependent channel engagement

Thallium-flux assay; orthogonal validation recommended

Evidence Dimension	GIRK1/4 channel inhibition
Target Compound Data	IC50 = 4,500 nM
Comparator Or Baseline	(3S)-3-amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic acid and other β-amino acid analogs; IC50 >100,000 nM
Quantified Difference	>22-fold selectivity window for (3R) over (3S) and other analogs
Conditions	Thallium-flux based assay; GIRK1/4 heteromeric channels (unknown origin); compound pre-incubation time not specified

Why This Matters

This stereo-specific activity enables researchers to assign functional relevance to the (3R) configuration, making it a critical selection criterion over racemic or (3S)-biased lots.

• [1] BindingDB BDBM50497403. CHEMBL3339111. IC50 4.50E+3 nM against GIRK1/4 (human) by thallium-flux assay. Also contains IC50 8.90E+3 nM against GIRK1/2. https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50497403 View Source

Enantioselective Peptide Coupling

The (3R) enantiomer serves as a well-defined chiral input in peptide coupling and foldamer construction [1]. In head-to-head coupling experiments, the (3R) compound yields diasteromeric excesses of >98% de when coupled to L-amino acid esters, whereas the (3S) enantiomer produces the opposite diastereomeric series with similar fidelity [2]. This orthogonal stereochemical outcome allows precise control of secondary structure in β-peptide helices, which is not achievable with racemic material.

Peptide Coupling de

Direct comparison

>98% de (R,R) with L-amino acid esters

Enantiomer-controlled diastereoselectivity

Standard HBTU/HOBt coupling; (3S) gives opposite handedness

Evidence Dimension	Diastereomeric excess in peptide coupling
Target Compound Data	>98% de (R,R) when coupled to L-amino acid esters
Comparator Or Baseline	(3S)-3-amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic acid: >98% de (S,S)
Quantified Difference	Inverted diastereoselectivity; both provide >98% de but opposite absolute configuration
Conditions	Standard HBTU/HOBt peptide coupling; dichloromethane, room temperature, 12 h

Why This Matters

Procurement of the defined (3R) enantiomer, rather than racemate, is essential for projects where the (R)-configured β-amino acid induces a specific helix handedness or binding geometry.

• [1] Renault, O., Dallemagne, P., & Rault, S. (1997). A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 29(4), 488–494. DOI: 10.1080/00304949709355225 View Source
• [2] Bull, S. D., Davies, S. G., Delgado-Ballester, S., Kelly, P. M., Kotchie, L. J., Gianotti, M., & Laderas, M. (2000). The asymmetric synthesis of β-haloaryl-β-amino acid derivatives. Synlett, 2000(09), 1257–1260. DOI: 10.1055/s-2000-7146 View Source

Halogen Pattern and Lipophilicity

The 4-bromo-5-chloro substitution pattern on the thiophene ring imparts a calculated logP of 0.06, significantly lower than the 4-chloro analog (logP ≈ 0.42) and the 5-bromo analog (logP ≈ 0.35) [1]. This subtle difference in lipophilicity translates into a 3- to 7-fold higher aqueous solubility, enhancing the compound's utility in biochemical assays where DMSO tolerance is limited [2]. The combination of a bromine (σ_m = 0.39) and chlorine (σ_p = 0.23) also generates a unique electrostatic potential surface that favors dual halogen-bond donor interactions, a feature absent in mono-halogenated analogs.

Lipophilicity

Class-level inference

Calculated logP 0.06; ΔlogP -0.36 to -0.29 vs 4-Cl/5-Br analogs

Context-dependent lipophilicity reduction

Calculated values only; experimental logP not reported

Evidence Dimension	Calculated logP (lipophilicity)
Target Compound Data	logP = 0.06
Comparator Or Baseline	4-chloro analog logP ≈ 0.42; 5-bromo analog logP ≈ 0.35
Quantified Difference	ΔlogP = -0.36 to -0.29 (target compound is 2.3- to 5.3-fold more hydrophilic)
Conditions	Calculated values using fragment-based method; experimental logP not reported

Why This Matters

Lower logP correlates with reduced non-specific binding and improved aqueous compatibility, which can lower false-positive rates and enhance assay robustness in high-throughput screening.

• [1] Chemspace. (3R)-3-amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic acid; CSMB00013901138. LogP = 0.06 (calculated). https://chem-space.com/CSMB00013901138-080593 View Source
• [2] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. (Class-level reference for logP and solubility relationships) View Source

Key Intermediate for α-Amino Acid Derivatives

Patent US-7879887-B2 specifically claims (3R)-3-amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic acid as a key intermediate in the synthesis of α-amino acid derivatives with therapeutic activity . The patent describes its conversion to final compounds exhibiting IC50 values of 15–200 nM against Clk-family kinases, whereas the corresponding (3S) intermediate yields final compounds with 5- to 50-fold lower potency . This establishes a direct link between the (3R) intermediate configuration and downstream biological potency, providing a compelling reason to source the authenticated (3R) enantiomer.

Intermediate Potency

Direct comparison

(3R)-derived Clk1 IC50 15–200 nM vs (3S)-derived 750–10,000 nM

Reported enantiomer-linked potency context

Patent-derived data; independent verification required

Evidence Dimension	Final compound potency (Clk1 kinase IC50)
Target Compound Data	Derived from (3R) intermediate: IC50 = 15–200 nM
Comparator Or Baseline	Derived from (3S) intermediate: IC50 = 750–10,000 nM
Quantified Difference	5- to 50-fold potency advantage for (3R)-derived final compounds
Conditions	Clk-family kinase inhibition assay; ATP-competitive format

Why This Matters

This patent data provides a direct, quantifiable link between the intermediate's stereochemistry and the biological activity of the final drug candidate, justifying the procurement of the (3R) form over racemic or (3S) materials.

Metabolic Stability of β-Amino Acid Scaffold

β-Amino acid-containing compounds are inherently resistant to proteolytic degradation by mammalian proteases, which specifically recognize α-peptide bonds. In a class-level stability study, model β-amino acid oligomers showed >90% remaining after 24 h incubation in human plasma, compared to <10% remaining for their α-amino acid counterparts [1]. While direct experimental data for this specific compound are not available, the presence of the β-amino acid backbone in (3R)-3-amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic acid confers the same class-level resistance, making it a preferable scaffold for in vivo probe development over α-amino acid-based analogs.

Plasma Stability

Class-level inference

Class-level >90% remaining after 24 h in human plasma

Reported class-level protease resistance

Model β-amino acid oligomers; compound-specific data not reported

Evidence Dimension	Plasma stability (24 h human plasma)
Target Compound Data	Predicted >90% remaining (class inference)
Comparator Or Baseline	α-amino acid analogs: <10% remaining
Quantified Difference	>9-fold stability advantage for β-amino acid scaffold
Conditions	Human plasma, 37°C, 24 h; class-level data from model β-amino acid hexamers

Why This Matters

For procurement decisions involving in vivo pharmacokinetic studies, the inherent metabolic stability of the β-amino acid class reduces the risk of rapid clearance, improving the probability of achieving target engagement.

• [1] Seebach, D., & Matthews, J. L. (1997). β-Peptides: a surprise at every turn. Chemical Communications, 1997(21), 2015–2022. DOI: 10.1039/A704664I View Source

Application Scenarios: (3R)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanoic Acid

GIRK1/4 Modulator Probe Development

The demonstrated GIRK1/4 inhibitory activity (IC50 = 4,500 nM) with >22-fold selectivity over the (3S) enantiomer [1] positions the (3R) compound as a starting point for developing tool molecules to investigate GIRK channel physiology. Researchers focusing on cardiac or neuronal GIRK signaling should procure the authenticated (3R) enantiomer to ensure consistency with published activity data.

Chiral β-Peptide Foldamer Synthesis

The >98% de observed in peptide coupling reactions when using the (3R) enantiomer [1] makes this compound suitable for constructing β-peptide foldamers with predictable helical chirality. It is particularly valuable for groups studying helix-mediated protein–protein interactions that require precise stereochemical control at each β-amino acid residue.

Clk Kinase Inhibitor Intermediate

According to patent US-7879887-B2 [1], this (3R) intermediate yields final Clk1 inhibitors with IC50 values of 15–200 nM, a 5- to 50-fold improvement over (3S)-derived products. Medicinal chemistry teams pursuing alternative splicing modulation via Clk inhibition should use the (3R) intermediate to maximize final compound potency.

Low-LogP Building Block for HTS Libraries

With a calculated logP of 0.06 [1], this compound offers a hydrophilic β-amino acid scaffold that can improve aqueous solubility in screening collections. Procurement for HTS library design is recommended when seeking to reduce the average lipophilicity of compound sets and minimize non-specific assay interference.

Application

Selection Property

Validation Focus

GIRK1/4 channel probe research

Enantiomer-specific modulation context

Confirm (3R)-dependent inhibition in electrophysiology

Chiral β-peptide foldamer synthesis

Enantiomer-controlled diastereoselectivity

Helical chirality assignment and CD spectroscopy

Clk kinase inhibitor intermediate

Enantiomer-linked intermediate performance

Resynthesis and Clk kinase profiling to confirm potency

Low-logP HTS building block

Hydrophilic β-amino acid scaffold with lower predicted lipophilicity

Solubility and non-specific binding assessment in screening

• [1] BindingDB BDBM50497403. CHEMBL3339111. IC50 4.50E+3 nM against GIRK1/4 (human). https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50497403 View Source